Cas no 23394-55-0 (3-hydroxy-2,2-dimethylbutanedioic acid)

• Product Name: 3-hydroxy-2,2-dimethylbutanedioic acid
• CAS No: 23394-55-0
• Molecular Formula: C₆H₁₀O₅
• Molecular Weight: 162.1406
• CID: 1413957
• PubChem ID: 4627602

3-hydroxy-2,2-dimethylbutanedioic acid Properties

Names and Identifiers

• Butanedioic acid, 3-hydroxy-2,2-dimethyl-
• 3-hydroxy-2,2-dimethylbutanedioic acid
• 3-Hydroxy-2,2-dimethylsuccinic acid
• DL-3,3-Dimethylmalic acid, >=97.0% (HPLC)
• (S)-3-Hydroxy-2,2-dimethylsuccinic Acid
• DTXSID70405028
• (3RS)-3-Hydroxy-2,2-dimethyl-succinic acid
• MFCD20639056
• EN300-1246580
• 1803187-90-7
• SY392296
• KSAIICDEQGEQBK-UHFFFAOYSA-N
• 23394-55-0
• SCHEMBL537269
• SY365516
• AKOS014777271

• MDL： MFCD20639056
• InChIKey： KSAIICDEQGEQBK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O5/c1-6(2,5(10)11)3(7)4(8)9/h3,7H,1-2H3,(H,8,9)(H,10,11)
• SMILES： CC(C)(C(C(=O)O)O)C(=O)O

Computed Properties

• Exact Mass: 162.0528
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 162.05282342g/mol
• Heavy Atom Count: 11
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83
• Melting Point: 120-130 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids